Cas no 2060005-76-5 (3-cyclopropyl-4-methyl-1H-pyrazole)

• Product Name: 3-cyclopropyl-4-methyl-1H-pyrazole
• CAS No: 2060005-76-5
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD30476526
• CID: 5193045
• PubChem ID: 57060901
• Update Time: 2025-05-22

3-cyclopropyl-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-methyl-1H-pyrazole

• MDL： MFCD30476526
• Inchi： 1S/C7H10N2/c1-5-4-8-9-7(5)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)
• InChI Key： GAIQMHKWAAELJX-UHFFFAOYSA-N
• SMILES： N1C=C(C)C(C2CC2)=N1

Additional information on 3-cyclopropyl-4-methyl-1H-pyrazole

Comprehensive Analysis of 3-Cyclopropyl-4-methyl-1H-pyrazole (CAS No. 2060005-76-5): Properties, Applications, and Industry Insights

The compound 3-cyclopropyl-4-methyl-1H-pyrazole (CAS No. 2060005-76-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole backbone and cyclopropyl substitution, this compound serves as a versatile building block for drug discovery and material science applications. Its molecular structure combines a five-membered nitrogen-containing ring with a methyl group at the 4-position and a cyclopropyl moiety at the 3-position, creating distinct electronic and steric properties that influence its reactivity.

Recent trends in medicinal chemistry highlight the growing demand for pyrazole derivatives due to their bioisosteric potential and metabolic stability. Researchers frequently search for "3-cyclopropyl-4-methyl-1H-pyrazole synthesis" or "pyrazole-based kinase inhibitors," reflecting the compound's relevance in targeted drug development. The CAS 2060005-76-5 specifically appears in patents related to JAK/STAT pathway modulators and anti-inflammatory agents, aligning with current investigations into autoimmune therapies.

From a synthetic chemistry perspective, the introduction of the cyclopropyl group enhances the molecule's three-dimensional character, a feature increasingly valued in fragment-based drug design. Laboratory protocols often emphasize "regioselective pyrazole functionalization" or "cyclopropane ring stability" when working with this scaffold. Analytical data shows the compound typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents, making it suitable for high-throughput screening platforms.

In material science applications, 3-cyclopropyl-4-methyl-1H-pyrazole derivatives demonstrate potential as organic semiconductors due to their electron-rich aromatic systems. Industry searches for "pyrazole-based OLED materials" or "heterocyclic conductive polymers" frequently intersect with studies of this compound. The rigid cyclopropyl conformation may contribute to enhanced charge transport properties in thin-film devices, an area of intense research for flexible electronics.

Quality control specifications for CAS 2060005-76-5 typically require HPLC purity ≥98% with stringent limits on process-related impurities. Manufacturers emphasize "GMP-compliant pyrazole production" and "stable polymorph characterization" to meet pharmaceutical industry standards. Thermal analysis reveals decomposition temperatures above 200°C, indicating good stability for most synthetic applications.

The environmental profile of 3-cyclopropyl-4-methyl-1H-pyrazole shows favorable biodegradability compared to persistent halogenated compounds, addressing growing concerns about "green chemistry alternatives." Computational studies predict moderate bioavailability, with particular interest in its "metabolic oxidation pathways" for drug metabolism research. These characteristics position it as a sustainable option for next-generation chemical development.

Emerging applications in catalysis utilize the compound's nitrogen donor properties, with research focusing on "pyrazole ligand complexes" for transition metal catalysis. The sterically demanding cyclopropyl group creates unique coordination geometries that can influence catalytic selectivity, particularly in asymmetric synthesis. This aligns with industry demands for "chiral auxiliary development" and "enantioselective methodologies."

Safety evaluations of 2060005-76-5 indicate standard handling precautions for laboratory chemicals, with particular attention to "nitrogen compound stability" during storage. The compound's low vapor pressure reduces inhalation risks, while its moderate water solubility informs appropriate waste management procedures. These factors contribute to its adoption in industrial-scale processes where safety and environmental impact are paramount considerations.